Cas no 22620-36-6 ((5-bromopyridin-3-yl)methanol hydrochloride)

• Product Name: (5-bromopyridin-3-yl)methanol hydrochloride
• CAS No: 22620-36-6
• MF: C₆H₇BrClNO
• MW: 224.48287987709
• MDL: MFCD11836367
• CID: 1414080
• PubChem ID: 23445112
• Update Time: 2025-04-23

(5-bromopyridin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 5-bromo-, hydrochloride
• (5-bromopyridin-3-yl)methanol,hydrochloride
• (5-bromopyridin-3-yl)methanol hydrochloride
• AKOS026727797
• P11191
• (5-bromopyridin-3-yl)methanol;hydrochloride
• 22620-36-6
• (5-BROMOPYRIDIN-3-YL)METHANOL HCL
• DTXSID70634215
• CS-0053822
• (5-bromopyridin-3-yl)methanolhydrochloride
• XAA62036
• DB-388989
• EN300-37108
• AS-50824
• SB10380
• (5-bromo-pyridin-3-yl)-methanol hydrochloride
• LWMKWJMLIFBMJQ-UHFFFAOYSA-N
• 3-bromo-5-(hydroxymethyl)pyridine hydrochloride
• Z381037198
• 5-Bromo-3-pyridinemethanol hydrochloride
• (5-Bromopyridin-3-yl)methanol--hydrogen chloride (1/1)

• MDL： MFCD11836367
• Inchi： 1S/C6H6BrNO.ClH/c7-6-1-5(4-9)2-8-3-6;/h1-3,9H,4H2;1H
• InChI Key： LWMKWJMLIFBMJQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CO.Cl

Computed Properties

• Exact Mass: 222.94001
• Monoisotopic Mass: 222.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12
• LogP: 2.13840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-bromopyridin-3-yl)methanol hydrochloride

3-Pyridinemethanol, 5-bromo-, hydrochloride: A Comprehensive Overview

The compound with CAS No. 22620-36-6, commonly referred to as 3-Pyridinemethanol, 5-bromo-, hydrochloride, is a significant entity in the field of organic chemistry. This compound is a brominated derivative of pyridine methanol, which has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring with a hydroxymethyl group at the 3-position and a bromine atom at the 5-position, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of 3-Pyridinemethanol, 5-bromo-, hydrochloride in drug discovery and development. Its structural features make it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have investigated its potential as a building block for constructing bioactive molecules with specific pharmacological properties. The presence of the bromine atom at the 5-position introduces electronic and steric effects that can be exploited to modulate the compound's reactivity and bioavailability.

In addition to its role in drug design, 3-Pyridinemethanol, 5-bromo-, hydrochloride has also been studied for its applications in materials science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Pyridinemethanol, 5-bromo-, hydrochloride involves a series of well-established organic reactions. Typically, the starting material is pyridine, which undergoes bromination at the 5-position followed by methylation at the 3-position to introduce the hydroxymethyl group. The final step involves protonation to form the hydrochloride salt. This multi-step synthesis process ensures high purity and structural integrity of the compound.

From an analytical standpoint, 3-Pyridinemethanol, 5-bromo-, hydrochloride exhibits distinct spectroscopic properties that are useful for characterization purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its structure and purity. These analytical methods provide valuable insights into the compound's molecular composition and functional groups.

Moreover, 3-Pyridinemethanol, 5-bromo-, hydrochloride has been explored for its catalytic properties in organic transformations. Its ability to act as a catalyst in various reactions underscores its versatility in chemical synthesis. For example, it has been used as a catalyst in Friedel-Crafts alkylation reactions and other aromatic substitution processes.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Pyridinemethanol, 5-bromo-, hydrochloride's electronic structure and reactivity. Quantum mechanical calculations have provided detailed insights into its molecular orbitals and bonding characteristics, which are critical for predicting its behavior in different chemical environments.

In conclusion, 3-Pyridinemethanol, 5-bromo-, hydrochloride (CAS No. 22620-36-6) is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for researchers in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and properties of this compound, its importance in the chemical sciences is expected to grow further.